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Compound of Interest

Compound Name: D-Ribose, 2-O-methyl-

Cat. No.: B12101664

Get Quote

To design a compliant disposal system, we must first categorize the waste based on its

chemical state. The table below summarizes the quantitative and regulatory data governing 2-

O-methyl-D-ribose and its primary synthetic precursor.
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Chemical Property / Metric
2-O-methyl-D-ribose (Base
Sugar)

1,3,5-Tri-O-benzoyl-2-O-
methyl-D-ribose
(Protected)

CAS Number 3149-92-6 68045-07-8 [4]

Molecular Weight 164.16 g/mol 476.48 g/mol

Physical State Solid (Powder) Solid (Crystalline Powder)

Solubility Highly Water Soluble
Soluble in Organics (DCM,

Toluene, ACN)

Intrinsic Toxicity Low (Metabolite analog) Mild Irritant (Skin/Eyes)

Primary Lab Waste State Aqueous biological assays
Organic synthesis effluent

(Oligo synthesizers)

EPA RCRA Classification Non-Hazardous (if pure)
Hazardous (due to solvent

contamination) [5]

Part 2: Operational Disposal Workflows
Every protocol below is designed as a self-validating system: by following the segregation

logic, you inherently prevent dangerous chemical cross-reactions (such as acid-base

pressurization in waste carboys) while maintaining strict EPA RCRA compliance.

Protocol A: Solid Waste Segregation (Powders & Resins)
Solid waste typically originates from expired reagent bottles, contaminated personal protective

equipment (PPE), or controlled pore glass (CPG) solid supports post-cleavage.

Assess the Contamination State: Determine if the solid is pure, unreacted 2-O-methyl-D-

ribose or a contaminated byproduct (e.g., CPG resin saturated with cleavage amines).

Pure Powder Disposal: Uncontaminated 2-O-methyl-D-ribose powder does not meet the

criteria for RCRA hazardous waste. Place the sealed container in the Non-Hazardous

Chemical Solid Waste bin for standard industrial landfill or incineration.
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Contaminated Resin Off-Gassing (Causality Step): CPG resins containing cleaved 2'-OMe

sequences are heavily saturated with volatile organics (e.g., methylamine or ammonium

hydroxide). Do not seal these immediately. Place the resin in a vented fume hood for 24

hours to allow residual volatile solvents to evaporate.

Hazardous Solid Disposal: Once off-gassed, transfer the dry resin and contaminated PPE

into a double-lined, puncture-proof container labeled "Hazardous Solid Waste - Toxic/Irritant"

for high-temperature incineration.

Protocol B: Liquid Waste Management (Synthesis
Effluent)
Because 2-O-methyl-D-ribose is primarily utilized in automated oligonucleotide synthesizers,

the liquid waste is a complex, highly flammable mixture. Never mix halogenated and non-

halogenated waste.

Synthesizer Line Segregation: Configure your automated synthesizer to route waste into two

distinct carboys.

Why? Mixing the deblock solution (Trichloroacetic acid in Dichloromethane) with the

wash/coupling solutions (Acetonitrile, Pyridine) can cause exothermic reactions and

complicates solvent recovery [6].

Halogenated Waste Routing: Route the deblock effluent (containing cleaved protecting

groups like DMT and benzoyl) into the Halogenated Organic Waste container.

Non-Halogenated Waste Routing: Route the activator, phosphoramidite, and capping

effluents (containing unreacted 2-O-methyl-D-ribose derivatives dissolved in

Acetonitrile/Toluene) into the Non-Halogenated Organic Waste container.

Secondary Containment: Place all liquid waste carboys in secondary spill trays capable of

holding 110% of the largest container's volume. Label clearly with the exact solvent

percentages to comply with local fire codes and EPA transport regulations.

Protocol C: Emergency Spill Response
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Isolate and Ventilate: If a solution of protected 2-O-methyl-D-ribose in organic solvent spills,

immediately extinguish all ignition sources and maximize fume hood ventilation.

Inert Absorption: Apply an inert, non-combustible absorbent (such as vermiculite or

diatomaceous earth) to the spill. Do not use paper towels for large solvent spills due to

flammability risks.

Mechanical Recovery: For dry powder spills, sweep mechanically using a static-free brush to

avoid aerosolizing the fine particulates.

Disposal: Transfer all absorbed materials into a hazardous waste bucket and seal tightly.

Part 3: Waste Segregation Decision Logic
The following diagram illustrates the logical flow for segregating 2-O-methyl-D-ribose waste

streams to ensure compliance and safety.

2-O-Methyl-D-Ribose Waste

Solid Waste Liquid Waste

Uncontaminated Powder

Contaminated (Resin/PPE)

Aqueous Solutions Organic Solvents

Non-Hazardous Bin

RCRA Hazardous Waste

pH Adjusted Drain Disposal

 If <1g/day & No Organics

Halogenated (DCM/TCA) Non-Halogenated (ACN)
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Decision tree for the segregation and disposal of 2-O-methyl-D-ribose waste streams.

References
Evolution of Antisense Oligonucleotides: Navigating Nucleic Acid Chemistry and Delivery

Challenges National Institutes of Health (NIH) / PMC[Link]

Laboratory Disposal of Chemicals and Hazardous Waste Guidelines University of Maryland

Center for Environmental Science (UMCES) / EPA Class A Definitions[Link]

Oligonucleotide Synthesis: Benefits, Operational Complexity, and Waste Management Sierra

Bio[Link]

National Capacity Assessment Report Pursuant to CERCLA Section 104(c)(9) (Hazardous

Waste Management) U.S. Environmental Protection Agency (EPA)[Link]

Applications of Green Chemistry in the Manufacture of Oligonucleotide Drugs

ResearchGate[Link]

To cite this document: BenchChem. [Part 1: Physicochemical Profile & Waste
Categorization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12101664/docs#part-1-physicochemical-profile-
waste-categorization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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